Cas no 1384431-28-0 (2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one)

• Product Name: 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one
• CAS No: 1384431-28-0
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• CID: 5150299
• PubChem ID: 71755608
• Update Time: 2025-05-19

2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2-hydroxy-5-(2-thiazolyloxy)phenyl]-
• 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one

• Inchi： 1S/C11H8ClNO3S/c12-6-10(15)8-5-7(1-2-9(8)14)16-11-13-3-4-17-11/h1-5,14H,6H2
• InChI Key： XXCRERQBDFPDRO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(OC2=NC=CS2)=CC=C1O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one

Introduction to 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one (CAS No. 1384431-28-0)

2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1384431-28-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a unique structural framework that combines elements of heterocyclic chemistry with functional groups capable of interacting with biological targets. The presence of both chloro and hydroxy substituents, along with the thiazole ring system, positions this compound as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural motif of 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one incorporates several key pharmacophoric elements. The chloro group at the 2-position of the phenyl ring can serve as a halogen bond acceptor or participate in electrophilic aromatic substitution reactions, enhancing binding affinity to biological targets. The hydroxy group at the 1-position introduces polarity and potential hydrogen bonding capabilities, which are crucial for molecule-receptor interactions. Additionally, the thiazole ring is a well-documented scaffold in medicinal chemistry, known for its role in antimicrobial, antifungal, and anti-inflammatory agents. The phenylethanone backbone further contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further development.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential bioactivity of compounds like 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one more efficiently than ever before. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis or autoimmune diseases. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential as an intermediate in the synthesis of novel drug candidates.

The synthesis of 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution to introduce the chloro group, condensation reactions to form the phenylethanone core, and etherification to incorporate the thiazole moiety. These synthetic strategies leverage advanced catalytic systems and protective group tactics to ensure high yields and purity. The ability to produce this compound efficiently is critical for subsequent biological evaluation and optimization.

In the context of drug discovery, the exploration of heterocyclic compounds like thiazole derivatives has gained considerable attention due to their diverse biological activities. The specific arrangement of functional groups in 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one makes it particularly interesting for studying interactions with proteins such as kinases and phosphodiesterases. Preliminary experiments have shown promising results in inhibiting certain enzymatic pathways associated with cancer cell proliferation, warranting further investigation into its potential as an anticancer agent.

The pharmacokinetic properties of 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one are also under scrutiny. Its molecular weight and distribution characteristics suggest that it may exhibit good oral bioavailability and tissue penetration. Additionally, the presence of both polar (hydroxy) and non-polar (chloro) regions enhances its solubility profile, which is essential for effective drug delivery systems. These attributes make it a compelling candidate for formulation development aimed at maximizing therapeutic efficacy while minimizing side effects.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in unlocking the full potential of compounds like 1384431-28-0. Advances in crystallography and spectroscopy techniques will provide deeper insights into how this molecule interacts with biological targets at the atomic level. Such structural information is invaluable for designing next-generation analogs with improved potency and selectivity.

The regulatory landscape for novel pharmaceutical compounds also plays a significant role in determining their path to clinical application. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps before any therapeutic agent can reach patients. The robust synthetic routes developed for producing 2-chloro-1-2-hydroxy-5-(1,3-thiazol-2-yloxy)phenylethan-1-one will be critical in meeting these regulatory demands.

In conclusion, 1384431–28–0 represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable asset in ongoing drug discovery efforts within pharmaceutical companies and academic institutions alike.